4-{2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]-2-oxoethoxy}-N-(2-methoxyphenyl)benzamide

• Molecular Formula: C24H21N3O4S
• Molecular Weight: 447.5 g/mol
• IUPAC Name: 4-[2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)amino]-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C24H21N3O4S/c1-30-20-7-3-2-6-19(20)26-23(29)15-9-11-16(12-10-15)31-14-22(28)27-24-18(13-25)17-5-4-8-21(17)32-24/h2-3,6-7,9-12H,4-5,8,14H2,1H3,(H,26,29)(H,27,28)
• InChI Key: RNXVDOGYGKOSRI-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OCC(=O)NC3=C(C4=C(S3)CCC4)C#N

Description

4-{2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]-2-oxoethoxy}-N-(2-methoxyphenyl)benzamide is a chemical compound that has been widely studied in the field of medicinal chemistry. This compound has shown promising results in scientific research and has the potential to be used in the development of new drugs.

Mechanism of Action

The mechanism of action of 4-{2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]-2-oxoethoxy}-N-(2-methoxyphenyl)benzamide is not fully understood. However, it is believed that the compound acts by inhibiting certain enzymes and proteins that play a role in the development of diseases.
Biochemical and Physiological Effects
Studies have shown that 4-{2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]-2-oxoethoxy}-N-(2-methoxyphenyl)benzamide has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]-2-oxoethoxy}-N-(2-methoxyphenyl)benzamide in lab experiments is its potential to be used in the development of new drugs. However, one limitation is the complexity of its synthesis, which can make it difficult to obtain large quantities of the compound for testing.

Future Directions

There are several future directions for the research of 4-{2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]-2-oxoethoxy}-N-(2-methoxyphenyl)benzamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and proteins that it targets. Another direction is to explore its potential use in the treatment of other diseases beyond cancer, inflammation, and autoimmune disorders. Additionally, researchers can focus on developing more efficient and cost-effective synthesis methods for the compound.
In conclusion, 4-{2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]-2-oxoethoxy}-N-(2-methoxyphenyl)benzamide is a chemical compound that has shown promising results in scientific research. Its potential use in the development of new drugs and treatment of various diseases makes it an important area of study in medicinal chemistry.

Synthesis Methods

The synthesis of 4-{2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]-2-oxoethoxy}-N-(2-methoxyphenyl)benzamide is a complex process that involves several steps. The synthesis starts with the reaction of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile with 2-chloroacetyl chloride to form 2-{[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]methyl}-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. This intermediate is then reacted with 2-methoxy-N-(4-nitrophenyl)benzamide to form the final product.

Scientific Research Applications

The chemical compound 4-{2-[(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)amino]-2-oxoethoxy}-N-(2-methoxyphenyl)benzamide has been extensively studied in scientific research. It has shown potential in the treatment of various diseases such as cancer, inflammation, and autoimmune disorders.